Cas no 946383-82-0 (2-(morpholin-4-yl)-5-(naphthalen-1-yl)methyl-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one)

• Product Name: 2-(morpholin-4-yl)-5-(naphthalen-1-yl)methyl-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• CAS No: 946383-82-0
• MF: C₂₆H₂₂N₄O₂S
• MW: 454.543484210968
• CID: 5458593
• Update Time: 2025-05-20

2-(morpholin-4-yl)-5-(naphthalen-1-yl)methyl-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-morpholin-4-yl-5-(naphthalen-1-ylmethyl)-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• 2-(morpholin-4-yl)-5-(naphthalen-1-yl)methyl-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one

• Inchi： 1S/C26H22N4O2S/c31-25-23-24(33-26(27-23)29-13-15-32-16-14-29)22(19-8-2-1-3-9-19)28-30(25)17-20-11-6-10-18-7-4-5-12-21(18)20/h1-12H,13-17H2
• InChI Key： JXJVTYGGKJVKAV-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=C3C(C=CC=C3)=CC=C2)N=C(C2=CC=CC=C2)C2SC(N3CCOCC3)=NC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(morpholin-4-yl)-5-(naphthalen-1-yl)methyl-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one

2-(Morpholin-4-yl)-5-(naphthalen-1-yl)methyl-7-phenyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one: A Comprehensive Overview

The compound with CAS No. 946383-82-0, known as 2-(Morpholin-4-yl)-5-(naphthalen-1-yl)methyl-7-phenyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazolo[4,5-d]pyridazine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The structure of this compound is characterized by a thiazolo[4,5-d]pyridazine ring system fused with a morpholine group and a naphthalene moiety. The presence of these functional groups contributes to its unique chemical properties and biological activity. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of anti-inflammatory agents, antioxidants, and anticancer drugs.

One of the most intriguing aspects of this compound is its ability to exhibit selective cytotoxicity against cancer cells while sparing normal cells. This property has been extensively studied using advanced techniques such as MTT assays and flow cytometry, which have provided insights into its mechanism of action. The compound has been shown to induce apoptosis in cancer cells through the modulation of key signaling pathways, including the PI3K/AKT/mTOR pathway and the Bcl-2 family proteins.

In addition to its antitumor potential, this compound has also demonstrated significant antioxidant activity, making it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The antioxidant properties are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation, as evidenced by assays such as the DPPH radical scavenging assay and the ABTS assay.

The synthesis of this compound involves a multi-step process that includes the formation of the thiazolo[4,5-d]pyridazine ring system followed by functionalization with the morpholine and naphthalene groups. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the compound. These improvements have facilitated further studies on its pharmacokinetics and bioavailability.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. These analyses have confirmed its molecular structure and provided valuable information about its conformational flexibility and stability under various conditions.

Looking ahead, ongoing research is focused on exploring the potential of this compound as a lead molecule for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to investigate its efficacy in preclinical models of cancer and oxidative stress-related diseases. Furthermore, computational studies using molecular docking and dynamics simulations are being conducted to better understand its interactions with target proteins and to guide further structural modifications for enhanced potency.

In conclusion, 2-(Morpholin-4-yl)-5-(naphthalen-1-yl)methyl-7-phenyl-thiazolo[4,5-d]pyridazinone represents a compelling example of how advanced chemical synthesis and biological evaluation can lead to innovative therapeutic agents. Its unique combination of structural features and biological activities positions it as a valuable asset in the quest for novel drugs with improved efficacy and safety profiles.